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Compound of Interest

Compound Name: Polysucrose 400

Cat. No.: B599322

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Polysucrose 400, a
synthetic polymer widely utilized in scientific research. This document will delve into its
alternative names and synonyms found in scientific literature, present its key physicochemical
properties in a structured format, and provide detailed experimental protocols for its primary
applications. Furthermore, this guide includes visual representations of key processes and
relationships to facilitate a deeper understanding of its utility.

Nomenclature: Unraveling the Synonyms of
Polysucrose 400

In scientific literature and commercial products, Polysucrose 400 is identified by several
names. Understanding these synonyms is crucial for comprehensive literature searches and
product sourcing. The primary identifier for this compound is its CAS (Chemical Abstracts
Service) number: 26873-85-8.[1][2][3]

The most common trade name for Polysucrose 400 is Ficoll® 400.[1][3][4] "Ficoll" is a
registered trademark, and many laboratory protocols and publications use this name
interchangeably with Polysucrose 400.[5] Chemically, it is a synthetic, high-molecular-weight
polymer created by the copolymerization of sucrose and epichlorohydrin.[6][7][8] This leads to
its more descriptive chemical names:
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e Sucrose-epichlorohydrin copolymer[1][4]

e Poly(sucrose-co-epichlorhydrin)[1][4]

e Sucrose polymer with 1-chloro-2,3-epoxypropane[1][4]

The "400" in its name refers to its average molecular weight of approximately 400,000 g/mol .

[31[°]
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Common Synonyms & Trade Names

is commonly known as Ficoll® 400 @
Polysucrose 400 * Chemical Names

is chemically
Sucrose-epichlorohydrin copolymer |—>| Poly(sucrose-co-epichlorhydrin) |—>| Sucrose polymer with 1-chloro-2,3-epoxypropane

Sample Preparation

Dilute whole blood Add Ficoll-Paque™
with PBS (1:1) to centrifuge tube

Density Gradient Centrifugation

Carefully layer diluted blood
onto Ficoll-Paque™

'

Centrifuge at 400 x g for 30-40 min
(20°C, brake off)

Cell Harvesting & Washing

Aspirate plasma, then collect
the PBMC 'buffy coat' layer

'

Wash PBMCs with PBS
(300 x g for 10 min)

'

Resuspend PBMC pellet
for downstream applications
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Southern Blotting Workflow Role of Denhardt's Solution

Denhardt's Solution
(contains Polysucrose 400)

Transfer of DNA fragments from
agarose gel to membrane

is a key compopent of
the prehybridization buffer

Prehybridization (Blocking) <&

blocks non-specific binding sites
on the membrane

Hybridization with labeled probe

l

Post-hybridization washes

l

Detection of hybridized probe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Polysucrose 400: A Comprehensive Technical Guide to
its Aliases, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599322#alternative-names-and-synonyms-for-
polysucrose-400-in-scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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